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Compound of Interest

Compound Name: Sulfo-Cy5 amine

Cat. No.: B15555882

Proper management and disposal of Sulfo-Cy5 amine are critical for maintaining laboratory

safety and environmental compliance. This guide provides detailed, step-by-step procedures
for researchers, scientists, and drug development professionals to handle the disposal of this
fluorescent dye derivative safely.

Sulfo-Cy5 amine is classified as a hazardous substance, and its disposal must be conducted
in accordance with institutional and local regulations for chemical waste.

Key Safety and Hazard Information

The following table summarizes the essential hazard classifications and physical properties of
Sulfo-Cy5 amine.
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Property Value

Acute toxicity, oral (Category 4)[1] Skin
corrosion/irritation (Category 2)[1] Serious eye
GHS Hazard Classifications damage/eye irritation (Category 2A)[1] Specific
target organ toxicity, single exposure;
Respiratory tract irritation (Category 3)[1]

CAS Number 2183440-44-8[1][2][3]

Molecular Formula C3sH52N407S2[2][3]

Molecular Weight ~741 g/mol [2]

Appearance Dark blue solid[3]

Solubility Soluble in water, DMF, DMSO, and alcohols[2]
[3]

Excitation Maximum (Aex) 646 nm[2][3]

Emission Maximum (Aem) 662 nm[2][3]

Experimental Protocol: Proper Disposal of Sulfo-
Cy5 Amine

This protocol outlines the necessary steps for the safe collection, storage, and disposal of
Sulfo-Cy5 amine waste.

1. Personal Protective Equipment (PPE) and Preparation:

» Before handling Sulfo-Cy5 amine waste, ensure you are wearing appropriate PPE,
including chemical-resistant gloves, a lab coat, and safety glasses with side shields.[1]

o Work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of any dust
or aerosols.[1]

e Prepare a designated, properly labeled hazardous waste container. The container must be
chemically compatible and have a secure, tight-fitting lid.

2. Waste Collection and Segregation:
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e Solid Waste: Collect unused or expired Sulfo-Cy5 amine powder, contaminated personal
protective equipment (e.g., gloves, weighing paper), and any lab materials (e.g., pipette tips,
tubes) that have come into direct contact with the solid chemical. Place these items directly
into the designated solid hazardous waste container.

e Liquid Waste: Collect aqueous solutions containing Sulfo-Cy5 amine in a designated liquid
hazardous waste container. Do not mix with other incompatible waste streams.

» Avoid generating dust when handling the solid form.[1]

3. Waste Container Labeling:

o Clearly label the hazardous waste container with the following information:

e The words "Hazardous Waste"

e The full chemical name: "Sulfo-Cy5 amine”

e The associated hazards (e.g., "Harmful if swallowed,” "Causes skin irritation,” "Causes
serious eye irritation,” "May cause respiratory irritation™).[1]

» The date the waste was first added to the container.

e The name of the principal investigator or research group.

4. Temporary Storage in the Laboratory:

o Store the sealed waste container in a designated, secure secondary containment area away
from general laboratory traffic.

o Ensure the storage area is cool, dry, and away from incompatible materials.[3]

e The container should be kept closed at all times, except when adding waste.

5. Disposal and Removal:

¢ Do not dispose of Sulfo-Cy5 amine down the drain or in regular trash.[4]

« Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

o Follow all institutional procedures for waste pickup requests and documentation. The
ultimate disposal method will be determined by the approved waste disposal facility.[1]

Logical Workflow for Sulfo-Cy5 Amine Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Sulfo-Cy5 amine.
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Start: Sulfo-Cy5 Amine Waste Generated

Iways start with safety

2. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

1. Identify Waste Type
(Solid or Liquid)

3a. Segregate Solid Waste 3b. Segregate Liquid Waste

(e.g., contaminated gloves, tubes) (e.g., aqueous solutions)

4, Label Hazardous Waste Container
(Name, Hazards, Date)

5. Store Securely in Lab
(Sealed, Secondary Containment)

6. Arrange for Professional Disposal

(Contact EHS or Contractor)

End: Waste Removed by Approved Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Sulfo-Cy5 amine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe Disposal of Sulfo-Cy5 Amine: A Procedural Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555882#sulfo-cy5-amine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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